![molecular formula C21H19BrN2O4S B3506156 N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide](/img/structure/B3506156.png)
N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide
Overview
Description
N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide, also known as BMS-582949, is a small molecule inhibitor of the fibroblast growth factor receptor (FGFR) tyrosine kinase. FGFRs are a family of receptor tyrosine kinases that play a crucial role in cell growth, differentiation, and survival. Overexpression of FGFRs has been linked to various types of cancer, making them attractive targets for cancer therapy.
Mechanism of Action
N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide acts as a competitive inhibitor of the ATP-binding site of FGFRs. By inhibiting the activity of FGFRs, this compound blocks the downstream signaling pathways that promote cell growth and survival. This leads to the inhibition of cancer cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer effects in a variety of cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that is necessary for tumor growth and metastasis. In addition, this compound has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide is its specificity for FGFRs, which reduces the risk of off-target effects. However, like many small molecule inhibitors, this compound has poor solubility and bioavailability, which can limit its effectiveness in vivo. In addition, the development of resistance to this compound has been reported in some cancer cell lines, highlighting the need for combination therapies.
Future Directions
Future research on N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide should focus on improving its pharmacokinetic properties to enhance its efficacy in vivo. In addition, combination therapies with other targeted agents or chemotherapy should be explored to overcome the development of resistance. The potential use of this compound in the treatment of other diseases, such as pulmonary fibrosis, should also be investigated further. Finally, the identification of biomarkers that predict response to this compound could help to identify patients who are most likely to benefit from this therapy.
Scientific Research Applications
N-(2-bromophenyl)-4-[[(4-methoxyphenyl)sulfonyl](methyl)amino]benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo. In addition to its anti-cancer effects, this compound has also been investigated for its potential use in the treatment of other diseases, such as pulmonary fibrosis and angiogenesis-related disorders.
Properties
IUPAC Name |
N-(2-bromophenyl)-4-[(4-methoxyphenyl)sulfonyl-methylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrN2O4S/c1-24(29(26,27)18-13-11-17(28-2)12-14-18)16-9-7-15(8-10-16)21(25)23-20-6-4-3-5-19(20)22/h3-14H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZNZNZKWNHFCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2Br)S(=O)(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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